Cas no 1137278-45-5 (4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole structure
1137278-45-5 structure
Product Name:4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
CAS No:1137278-45-5
MF:C12H13ClN2O
MW:236.697421789169
MDL:MFCD20482716
CID:1040025
PubChem ID:66697941
Update Time:2025-04-20

4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
    • 4-chloro-1-(oxan-2-yl)indazole
    • 4-chloro-1-(tetrahydro-2H-pyran-2-yl)-2H-indazole
    • 4-chloro-1-tetrahydro-2H-2-pyranyl-1H-indazole
    • AK-79771
    • ANW-68342
    • chloro-THP-1H-indazole
    • CTK8C2401
    • KB-241045
    • SureCN476884
    • 1H-Indazole, 4-chloro-1-(tetrahydro-2H-pyran-2-yl)-
    • 1H-Indazole,4-chloro-1-(tetrahydro-2H-pyran-2-yl)-
    • MFGIVPTZAMUOSU-UHFFFAOYSA-N
    • 1H-Indazole,4-chloro-1-(tetrahydro-2H-pyran-2-yl)-,(+)-
    • 2324AA
    • 4-Chloro-1-(oxan-2-yl)-1H-indazole
    • AX8237552
    • DTXSID50735597
    • 1137278-45-5
    • CS-M0483
    • CS-13569
    • DA-47795
    • AKOS016007283
    • SCHEMBL476884
    • MDL: MFCD20482716
    • Inchi: 1S/C12H13ClN2O/c13-10-4-3-5-11-9(10)8-14-15(11)12-6-1-2-7-16-12/h3-5,8,12H,1-2,6-7H2
    • InChI Key: MFGIVPTZAMUOSU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1C=NN2C1CCCCO1

Computed Properties

  • Exact Mass: 236.0716407g/mol
  • Monoisotopic Mass: 236.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27
  • XLogP3: 3

4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Pricemore >>

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